Filgotinib
Filgotinib
GLPG0634-analogue is an analogue of Filgotinib or GLPG0634, is a potent and selective JAK1 inhibitor.
Brand Name:
Vulcanchem
CAS No.:
1206101-20-3
VCID:
VC0528965
InChI:
InChI=1S/C21H23N5O3S/c27-20(17-8-9-17)23-21-22-19-3-1-2-18(26(19)24-21)16-6-4-15(5-7-16)14-25-10-12-30(28,29)13-11-25/h1-7,17H,8-14H2,(H,23,24,27)
SMILES:
C1CC1C(=O)NC2=NN3C(=N2)C=CC=C3C4=CC=C(C=C4)CN5CCS(=O)(=O)CC5
Molecular Formula:
C23H18N6O2
Molecular Weight:
410.437
Filgotinib
CAS No.: 1206101-20-3
Cat. No.: VC0528965
Molecular Formula: C23H18N6O2
Molecular Weight: 410.437
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | GLPG0634-analogue is an analogue of Filgotinib or GLPG0634, is a potent and selective JAK1 inhibitor. |
|---|---|
| CAS No. | 1206101-20-3 |
| Molecular Formula | C23H18N6O2 |
| Molecular Weight | 410.437 |
| IUPAC Name | N-[5-[4-[(1,1-dioxo-1,4-thiazinan-4-yl)methyl]phenyl]-[1,2,4]triazolo[1,5-a]pyridin-2-yl]cyclopropanecarboxamide |
| Standard InChI | InChI=1S/C21H23N5O3S/c27-20(17-8-9-17)23-21-22-19-3-1-2-18(26(19)24-21)16-6-4-15(5-7-16)14-25-10-12-30(28,29)13-11-25/h1-7,17H,8-14H2,(H,23,24,27) |
| Standard InChI Key | QZXABVVSCDZCLR-UHFFFAOYSA-N |
| SMILES | C1CC1C(=O)NC2=NN3C(=N2)C=CC=C3C4=CC=C(C=C4)CN5CCS(=O)(=O)CC5 |
| Appearance | Solid powder |
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